Cas no 17019-92-0 (11-Keto-beta-boswellic acid)

11 keto beta boswellic acid (11 keto- β- Boswellic acid) is a pentacyclic triterpene acid, which is an oleoresin from the bark of Boswellia serrate, commonly known as Indian frankincense 11 keto beta boswellic acid has anti-inflammatory activity, mainly due to the inhibition of 5-lipoxygenase (5-LOX), leukotriene, NF- κ Activation of B and tumor necrosis factor α Generation of

11-Keto-beta-boswellic acid structure

Product Name:11-Keto-beta-boswellic acid

CAS No:17019-92-0

Molecular Formula:C₃₀H₄₆O₄

Molecular Weight:470.6838

MDL:MFCD06656312

CID:50631

11-Keto-beta-boswellic acid Properties

Names and Identifiers

- 11-Keto-beta-boswellic acid
- 11-Keto β-Boswellic Acid
- 11-Keto-ß-boswellic acid
- 11-Keto-β-boswellic acid
- Beta-boswellic acid,11-keto
- KETO-B-BOSWELLIC ACID, 11-(P)
- Urs-12-en-23-oic acid,3-hydroxy-11-oxo-, (3a,4b)-
- Beta-boswellic acid
- KBA
- 11-Oxo-β-boswellic Acid
- β-Boswellic acid,11-keto
- KETO-B-BOSWELLIC ACID, 11-(SH)
- 3-Hydroxy-11-oxo-12-ursen-24-oic acid
- 3α-Hydroxy-11-oxours-12-en-24-oic Acid
- (3α,4β)-3-Hydroxy-11-oxours-12-en-23-oic Acid
- 11-keto-beta-boswellicacid
- (4R,4Ar,6aR,6bS,8aR,12aR,14aS,14bS)-3-hydroxy-4,6a,6b,8a,11,12,14b-heptamethyl-14-oxo-1,2,3,4a,5,6,7
- (4R,4Ar,6aR,6bS,8aR,12aR,14aS,14bS)-3-hydroxy-4,6a,6b,8a,11,12,14b-heptamethyl-14-oxo-1,2,3,4a,5,6,7,8,9,10,11,12,12a,14a-tetradecahydropicene-4-carboxylic acid
- (4R,6aR,6bS,8aR,14bS)-3-hydroxy-4,6a,6b,8a,11,12,14b-heptamethyl-14-oxo-1,2,3,4a,5,6,7,8,9,10,11,12,
- 11-Keto-beta-boswellic acid
- +Expand
- MDL： MFCD06656312
- InChIKey： YIMHGPSYDOGBPI-HJPQVRJISA-N
- Inchi： 1S/C30H46O4/c1-17-8-11-26(3)14-15-28(5)19(23(26)18(17)2)16-20(31)24-27(4)12-10-22(32)30(7,25(33)34)21(27)9-13-29(24,28)6/h16-18,21-24,32H,8-15H2,1-7H3,(H,33,34)/t17?,18?,21?,22?,23?,24?,26-,27+,28-,29-,30-/m1/s1
- SMILES： O([H])C1([H])C([H])([H])C([H])([H])[C@@]2(C([H])([H])[H])C([H])([C@]1(C(=O)O[H])C([H])([H])[H])C([H])([H])C([H])([H])[C@]1(C([H])([H])[H])C2([H])C(C([H])=C2C3([H])C([H])(C([H])([H])[H])C([H])(C([H])([H])[H])C([H])([H])C([H])([H])[C@]3(C([H])([H])[H])C([H])([H])C([H])([H])[C@@]12C([H])([H])[H])=O

Computed Properties

Exact Mass: 470.33961g/mol
Surface Charge: 0
XLogP3: 7.2
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 1
Monoisotopic Mass: 470.33961g/mol
Monoisotopic Mass: 470.33961g/mol
Topological Polar Surface Area: 74.6Å²
Heavy Atom Count: 34
Complexity: 954
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 8
Undefined Atom Stereocenter Count : 3
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Molecular Weight: 470.7

Experimental Properties

LogP: 6.26850
PSA: 74.60000
Boiling Point: 591.839°C at 760 mmHg
Color/Form: White powder

11-Keto-beta-boswellic acid Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00AP6D-1mg	11-KETO-BETA-BOSWELLIC ACID	17019-92-0	99%	1mg	$113.00	2024-06-19
A2B Chem LLC	AE98389-1mg	11-Keto-beta-boswellicacid	17019-92-0	≥95%	1mg	$84.00	2024-04-20
Aaron	AR00APEP-5mg	11-KETO-BETA-BOSWELLIC ACID	17019-92-0		5mg	$170.00
abcr	AB295058-10mg	11-keto-beta-Boswellic acid; .	17019-92-0		10mg	€576.00
ChemFaces	CFN90152-5mg	11-Keto-beta-boswellic acid	17019-92-0	>=98%	5mg	$168
ChemScence	CS-0018545-5mg	11-\u200bKeto-\u200bbeta-\u200bboswellic acid	17019-92-0	99.96%	5mg	$336.0	2022-04-27
Chengdu Biopurify Phytochemicals Ltd	BP0018-10mg	11-Keto-beta-boswellic acid	17019-92-0	98%	10mg	$150	2023-09-20
ChromaDex Standards	ASB-00002575-005-5mg	KETO	17019-92-0	%	5mg	$241.00
Cooke Chemical	M0046335-5mg	11-keto-β-Boswellicacid	17019-92-0	≥98%(HPLC)	5mg	RMB 1344.00	2023-09-07
DC Chemicals	DC12035-100 mg	beta-boswellic acid	17019-92-0	>98%	100mg	$900.0	2022-02-28